Cas no 810668-57-6 (2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine)

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine structure
810668-57-6 structure
Product Name:2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine
CAS No:810668-57-6
MF:C7H7ClN2
MW:154.596880197525
MDL:MFCD19686969
CID:715208
PubChem ID:11367131
Update Time:2024-10-27

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine
    • 5H-Pyrrolo[3,4-b]pyridine,2-chloro-6,7-dihydro-
    • FD7109
    • 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine (ACI)
    • 2-Chloro-5H,6H,7H-pyrrolo[3,4-b]pyridine
    • AKOS006322830
    • DTXSID90463640
    • DB-075729
    • J-508924
    • 810668-57-6
    • CS-0054799
    • 2-Chloro-6.7-Dihydro-5h-pyrrolo[3.4-B]pyridine
    • MFCD11518935
    • EN300-255930
    • PB22510
    • MSLXPRCFQNRAPN-UHFFFAOYSA-N
    • SCHEMBL868555
    • 5H-Pyrrolo[3,4-b]pyridine, 2-chloro-6,7-dihydro-
    • 6,7-Dihydro-2-chloro-5H-pyrrolo[3,4-b]pyridine
    • 2-Chloro-6 pound not7-dihydro-5H-pyrrolo[3 pound not4-b]pyridine
    • AS-49288
    • 2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine
    • MDL： MFCD19686969
    • Inchi： 1S/C7H7ClN2/c8-7-2-1-5-3-9-4-6(5)10-7/h1-2,9H,3-4H2
    • InChI Key： MSLXPRCFQNRAPN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2CNCC=2N=1

Computed Properties

  • Exact Mass: 154.03000
  • Monoisotopic Mass: 154.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.291
  • Boiling Point: 255.6℃ at 760 mmHg
  • Flash Point: 108.4 °C
  • PSA: 24.92000
  • LogP: 1.66700

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Pricemore >>

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 810668-57-6 95%
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abcr
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 €489.60 2023-07-18
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AB450320-1 g
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TRC
C598098-10mg
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2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Production Method

Production Method 1

127437-44-9 127437-44-9
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  overnight, rt
2.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, rt; 13 h, rt
2.2 Reagents: Methanol ,  Potassium carbonate
3.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt; overnight, rt
4.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, rt
4.2 1 h, rt; rt → 70 °C; 1 h, 70 °C
5.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

Production Method 2

810668-56-5 810668-56-5
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

Production Method 3

220001-94-5 220001-94-5
70-55-3 70-55-3
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, rt
1.2 1 h, rt; rt → 70 °C; 1 h, 70 °C
2.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

Production Method 4

220001-93-4 220001-93-4
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, rt
2.2 1 h, rt; rt → 70 °C; 1 h, 70 °C
3.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

Production Method 5

32383-03-2 32383-03-2
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, rt; 13 h, rt
1.2 Reagents: Methanol ,  Potassium carbonate
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt; overnight, rt
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, rt
3.2 1 h, rt; rt → 70 °C; 1 h, 70 °C
4.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

Production Method 6

612-62-4 612-62-4
810668-57-6 810668-57-6
Reaction Conditions
1.1 Reagents: Ruthenium trichloride ,  Periodic acid (H5IO6) Solvents: Carbon tetrachloride ,  Acetonitrile ,  Water ;  4 h, 25 - 40 °C
2.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ;  overnight, rt
3.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Tetrahydrofuran ;  1 h, rt; 13 h, rt
3.2 Reagents: Methanol ,  Potassium carbonate
4.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt; overnight, rt
5.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h, rt
5.2 1 h, rt; rt → 70 °C; 1 h, 70 °C
6.1 Reagents: Phenol ,  Hydrogen bromide Solvents: Acetic acid ;  0.5 h, reflux
Reference
A facile synthesis of 2-chloro-5,7-dihydropyrrolo[3,4-b]pyridine-6-carboxamidine, an annulated nicotinoid
Cho, Kwang-Nym; et al, Bulletin of the Korean Chemical Society, 2004, 25(6), 924-926

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Raw materials

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Preparation Products

2-Chloro-6,7-dihydro-5H-pyrrolo3,4-bpyridine Related Literature

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